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Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and

known properties of the Hassium-271 (²⁷¹Hs) isotope. Hassium, a synthetic transactinide

element with atomic number 108, is of significant interest to the nuclear science community due

to the stability of its heavier isotopes, which lie in the predicted "island of stability." This

document details the experimental protocols for the synthesis of Hassium-271, presents its

decay characteristics in a structured format, and includes visualizations of the experimental

workflow to facilitate a deeper understanding of the complex processes involved in the

discovery and characterization of this superheavy nuclide.

Introduction
Hassium (Hs) is a purely synthetic element, first officially synthesized in 1984 by a German

research team at the Gesellschaft für Schwerionenforschung (GSI) in Darmstadt.[1] The

isotope Hassium-271 is one of the most stable known isotopes of Hassium, exhibiting a

relatively long half-life that allows for more detailed study of its properties. Its location on the

chart of nuclides near predicted regions of enhanced stability makes it a crucial subject for

research aimed at understanding the limits of nuclear existence and the properties of

superheavy elements.
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Discovery and History of Hassium-271
The discovery of Hassium-271 is credited to a team of scientists in 2008 through the irradiation

of a Curium-248 (²⁴⁸Cm) target with a beam of Magnesium-26 (²⁶Mg) ions.[2] This "hot fusion"

reaction resulted in the formation of the compound nucleus Hassium-274, which then

evaporated three neutrons (3n channel) to produce Hassium-271.[2][3]

Another successful reaction for the synthesis of Hassium-271 involves the bombardment of a

Californium-249 (²⁴⁹Cf) target with Neon-22 (²²Ne) projectiles.[3]

Quantitative Data
The known nuclear properties of Hassium-271 are summarized in the table below. These

values are compiled from various experimental observations and are crucial for theoretical

modeling and the design of future experiments.

Property Value Unit

Atomic Number (Z) 108 -

Mass Number (A) 271 -

Half-life (t₁/₂) ~10 - 46 seconds

Decay Mode Alpha (α) decay -

Alpha Decay Energy (Eα) 9.13, 9.27 MeV

Daughter Isotope Seaborgium-267 (²⁶⁷Sg) -

Synthesis Reaction 1 ²⁴⁸Cm + ²⁶Mg → ²⁷¹Hs + 3n -

Synthesis Reaction 2 ²⁴⁹Cf + ²²Ne → ²⁷¹Hs + xn -

Experimental Protocols
The synthesis and identification of Hassium-271 require sophisticated experimental setups

capable of handling intense ion beams and detecting single atoms with very short lifetimes. The

following is a generalized description of the experimental methodology employed in the

discovery of superheavy elements like Hassium-271.
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Target Preparation and Irradiation
A thin target of a heavy actinide, such as Curium-248 or Californium-249, is prepared, often by

electrodeposition onto a backing foil. This target is then mounted on a rotating wheel to

withstand the intense heat generated by the high-energy projectile beam. A beam of lighter

ions, for example, Magnesium-26, is accelerated to a specific energy using a linear accelerator

and directed onto the rotating target. The beam energy is carefully selected to optimize the

cross-section for the desired fusion-evaporation reaction.

Separation of Reaction Products
The products of the nuclear reaction, including the desired Hassium-271 nuclei, recoil out of

the target. These recoiling ions are then guided into a gas-filled recoil separator. This device

utilizes magnetic and electric fields to separate the superheavy nuclei from the unreacted

projectile beam and other lighter reaction byproducts based on their differing magnetic

rigidities.

Detection and Identification
The separated Hassium-271 ions are implanted into a position-sensitive silicon detector

located at the focal plane of the separator. The detector records the time and position of the

implantation event. The subsequent alpha decay of the implanted Hassium-271 nucleus is then

detected in the same or adjacent detectors. The energy of the emitted alpha particle and the

time difference between the implantation and the decay event are measured.

The identification of Hassium-271 is confirmed by observing the characteristic alpha decay

energy and correlating it with the decay of its known daughter nuclide, Seaborgium-267, and

subsequent granddaughter nuclides in the decay chain. This "genetic correlation" provides a

definitive signature for the presence of the new isotope.

Visualizations
Experimental Workflow for Hassium-271 Synthesis
The following diagram illustrates the key stages involved in the experimental synthesis and

identification of Hassium-271.
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Caption: Experimental workflow for the synthesis and identification of Hassium-271.

Decay Chain of Hassium-271
This diagram illustrates the alpha decay of Hassium-271 to its daughter and granddaughter

isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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